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Compound of Interest

Compound Name: 4-Fluoroacetanilide

Cat. No.: B1213217

Technical Support Center: 4-Fluoroacetanilide

This technical support center provides guidance on the safe handling and storage of 4-
Fluoroacetanilide for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 4-Fluoroacetanilide and what are its primary hazards?

Al: 4-Fluoroacetanilide (CAS No: 351-83-7) is a white to off-white powder solid.[1][2] While it
is not classified as hazardous under GHS (Globally Harmonized System), it is important to
handle it with care as it can cause skin and eye irritation, and may cause respiratory irritation.

[31[4]
Q2: What are the immediate first aid measures in case of exposure?
A2: In case of accidental exposure, follow these first aid measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek immediate medical attention.[1][5]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation develops.[1][5]
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 Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Immediate medical attention is required.[1][5]

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Drink plenty of water and call a physician immediately.[1][5]

Q3: What personal protective equipment (PPE) is required when handling 4-
Fluoroacetanilide?

A3: When handling 4-Fluoroacetanilide, it is essential to use appropriate personal protective
equipment:

o Eye/Face Protection: Wear chemical safety goggles or glasses.[6]
o Skin Protection: Wear protective gloves (nitrile rubber is suitable) and a lab coat.[4][7]

o Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not required. However, if dust is generated, use a NIOSH/MSHA-approved
respirator.[1][5]

Q4: How should I properly store 4-Fluoroacetanilide?

A4: Store 4-Fluoroacetanilide in a tightly closed container in a dry, cool, and well-ventilated
place.[1][4][5] Some suppliers recommend storage at 2-8°C.[2]

Q5: What materials are incompatible with 4-Fluoroacetanilide?

A5: 4-Fluoroacetanilide is incompatible with strong oxidizing agents.[1][5] Avoid contact with
these materials to prevent potentially hazardous reactions.

Troubleshooting Guide
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Issue

Possible Cause

Solution

Caking or Clumping of Powder

Improper storage in a humid

environment.

Ensure the container is tightly
sealed and stored in a dry, cool
place. If caking has occurred,
gently break up the clumps
with a clean, dry spatula

before use.

Discoloration of the Compound

Exposure to light or

incompatible materials.

Store in a dark or opaque
container away from direct
sunlight. Verify that no
incompatible materials have
come into contact with the

substance.

Skin or Eye Irritation During

Handling

Inadequate personal protective

equipment (PPE).

Always wear appropriate PPE,
including gloves and safety
glasses. If irritation occurs,
follow the first-aid measures
outlined in the FAQs.

Dust Generation During

Weighing or Transfer

Improper handling techniques.

Handle the powder in a well-
ventilated area or a fume
hood. Use a spatula to gently
transfer the material and avoid
pouring, which can create
dust.

Quantitative Data Summary
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Property Value Reference
Molecular Formula C8H8FNO [1112]
Molecular Weight 153.16 g/mol [2]
Melting Point 152 - 156 °C [2]
White to off-white
Appearance [1][2]
powder/crystal
Storage Temperature Room temperature or 2-8°C [2]

Experimental Protocols
Protocol 1: Safe Weighing and Handling of 4-
Fluoroacetanilide

e Preparation:

o Ensure the work area (e.g., chemical fume hood, ventilated balance enclosure) is clean
and free of clutter.

o Don appropriate PPE: lab coat, nitrile gloves, and chemical safety goggles.

e Weighing:

o

Use a clean, dry weighing boat or paper.

[¢]

Carefully open the 4-Fluoroacetanilide container.

[¢]

Use a clean spatula to transfer the desired amount of powder to the weighing boat. Avoid
creating dust.

[¢]

Immediately and tightly close the container after weighing.
e Transfer:

o To transfer the weighed powder to a reaction vessel, gently tap the weighing boat or use
the spatula to guide the powder.
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o If dissolving in a solvent, add the solvent to the vessel containing the powder slowly to
avoid splashing.

o Cleanup:
o Wipe down the balance and work surface with a damp cloth.

o Dispose of any contaminated materials (e.g., weighing paper, gloves) in a designated
chemical waste container.

o Wash hands thoroughly with soap and water after handling.

Protocol 2: Storage of 4-Fluoroacetanilide

e Container:

o Ensure the compound is stored in its original, tightly sealed container. If the original
container is damaged, transfer the material to a suitable, well-labeled, and tightly sealed
container.

 Location:
o Store the container in a designated chemical storage cabinet.
o The storage area should be cool, dry, and well-ventilated.[1][4][5]
o Avoid storing near strong oxidizing agents.[1][5]

e Labeling:

o Ensure the container is clearly labeled with the chemical name, CAS number, and any
relevant hazard warnings.

e Inventory Management:

o Maintain an accurate inventory of the chemical, including the date received and the
amount in stock.
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Visualizations

Preparation:
- Don PPE (Gloves, Goggles, Lab Coat)
- Prepare clean workspace

i

Weighing:
- Use spatula to transfer powder
- Avoid creating dust
- Tightly close container

i

Transfer:
- Gently transfer powder to vessel
- Add solvent slowly

i

Cleanup:
- Clean work area
- Dispose of waste properly
- Wash hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Fluoroacetanilide.
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Is the container
tightly sealed?

Is the storage area
cool and dry?

Is it stored away from

incompatible materials? Action: Move to a cool, dry location

Proper Storage Conditions Met Action: Segregate from oxidizing agents

Click to download full resolution via product page

Caption: Troubleshooting guide for 4-Fluoroacetanilide storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage procedures for 4-
Fluoroacetanilide.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213217#safe-handling-and-storage-procedures-for-
4-fluoroacetanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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